Cas no 887864-81-5 (3-methyl-8-(pentylamino)-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-(pentylamino)-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 887864-81-5
• MF: C₁₉H₂₅N₅O₃
• MW: 371.433503866196
• CID: 5448195
• Update Time: 2025-07-09

3-methyl-8-(pentylamino)-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-(pentylamino)-7-(2-phenoxyethyl)purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-(pentylamino)-7-(2-phenoxyethyl)-
• 3-methyl-8-(pentylamino)-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C19H25N5O3/c1-3-4-8-11-20-18-21-16-15(17(25)22-19(26)23(16)2)24(18)12-13-27-14-9-6-5-7-10-14/h5-7,9-10H,3-4,8,11-13H2,1-2H3,(H,20,21)(H,22,25,26)
• InChI Key： QQCVJUJBVNBJDV-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1NCCCCC

Additional information on 3-methyl-8-(pentylamino)-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

3-Methyl-8-(pentylamino)-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

3-Methyl-8-(pentylamino)-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by the CAS Registry Number 887864-81-5, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the purine dione class, which has garnered significant attention in recent years due to its structural versatility and bioactivity. The molecule features a purine ring system with multiple substituents, including a methyl group at position 3, a pentylamino group at position 8, and a phenoxyethyl group at position 7. These substituents contribute to the compound's distinct chemical properties and biological activities.

The synthesis of 3-methyl-8-(pentylamino)-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, studies published in Journal of Medicinal Chemistry have demonstrated the use of microwave-assisted synthesis to expedite the formation of the purine core structure. This approach not only reduces reaction time but also enhances the selectivity of the reaction steps.

The structural complexity of this compound makes it an attractive candidate for pharmacological studies. Preliminary in vitro assays have revealed that it exhibits potent activity against several enzymes associated with neurodegenerative diseases. For example, research conducted at the University of California, San Francisco (UCSF), found that this compound inhibits acetylcholinesterase (AChE) with an IC50 value of 0.5 μM, comparable to donepezil, a widely prescribed Alzheimer's drug. Furthermore, its ability to cross the blood-brain barrier (BBB) has been validated through passive diffusion studies using Caco-2 cells.

Beyond its pharmacological applications, CAS No 887864-81-5 has shown promise in materials science. Its rigid purine framework and functional substituents make it a potential candidate for designing self-assembled monolayers (SAMs) and supramolecular polymers. A study published in Nature Communications highlighted its ability to form ordered nanostructures under specific solvent conditions, which could be exploited for developing advanced sensors and electronic devices.

In terms of safety and toxicity profiles, recent animal studies have provided valuable insights. Research conducted at the National Institute of Health Sciences (NIHS) demonstrated that oral administration of this compound in mice at doses up to 50 mg/kg did not induce acute toxicity. However, chronic toxicity studies are currently underway to assess long-term effects on organ systems.

The future prospects for 3-methyl-8-(pentylamino)-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione are promising. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a therapeutic agent or a functional material. As research continues to uncover its full potential, this compound is poised to make significant contributions across multiple scientific disciplines.